Cas no 1330750-46-3 (6,7-Difluoro-1-isopropylbenzoimidazole)

6,7-Difluoro-1-isopropylbenzoimidazole structure
1330750-46-3 structure
Product Name:6,7-Difluoro-1-isopropylbenzoimidazole
CAS No:1330750-46-3
MF:C10H10F2N2
MW:196.196609020233
MDL:MFCD19981547
CID:1024700
PubChem ID:54758764
Update Time:2025-04-20

6,7-Difluoro-1-isopropylbenzoimidazole Chemical and Physical Properties

Names and Identifiers

    • 6,7-Difluoro-1-isopropyl-1H-benzo[d]imidazole
    • 6,7-Difluoro-1-isopropylbenzoimidazole
    • ACMC-209br8
    • AK-92809
    • ANW-19506
    • BD230669
    • CTK8B0176
    • MolPort-020-003-452
    • MFCD19981547
    • 6,7-DIFLUORO-1-ISOPROPYL-1,3-BENZODIAZOLE
    • 6,7-difluoro-1-propan-2-ylbenzimidazole
    • BS-20903
    • CS-0208847
    • 6,7-difluoro-1-(propan-2-yl)-1H-1,3-benzodiazole
    • 6,7-Difluoro-1-(propan-2-yl)-1H-benzimidazole
    • A888203
    • DTXSID00716518
    • 1330750-46-3
    • AKOS015888670
    • 1H-Benzimidazole, 6,7-difluoro-1-(1-methylethyl)-
    • MDL: MFCD19981547
    • Inchi: 1S/C10H10F2N2/c1-6(2)14-5-13-8-4-3-7(11)9(12)10(8)14/h3-6H,1-2H3
    • InChI Key: DHZCGWZHWVIVAL-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC2=C1N(C=N2)C(C)C)F

Computed Properties

  • Exact Mass: 196.08120465g/mol
  • Monoisotopic Mass: 196.08120465g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 277.6±43.0 °C at 760 mmHg
  • Flash Point: 121.7±28.2 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

6,7-Difluoro-1-isopropylbenzoimidazole Security Information

6,7-Difluoro-1-isopropylbenzoimidazole Pricemore >>

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